4-benzyl-1-[4-(methylthio)benzyl]piperidine

• IUPAC Name: 4-benzyl-1-[(4-methylsulfanylphenyl)methyl]piperidine
• InChI: InChI=1S/C20H25NS/c1-22-20-9-7-19(8-10-20)16-21-13-11-18(12-14-21)15-17-5-3-2-4-6-17/h2-10,18H,11-16H2,1H3
• InChI Key: WYSIMRUNQWGLOR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CN2CCC(CC2)CC3=CC=CC=C3
• Molecular Formula: C20H25NS
• Molecular Weight: 311.5 g/mol
• Solubility: 17.7 [ug/mL] (The mean of the results at pH 7.4)

Description

4-benzyl-1-[4-(methylthio)benzyl]piperidine is a chemical compound that has been extensively studied for its potential use in scientific research. This compound is a piperidine derivative that has been shown to exhibit a wide range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-benzyl-1-[4-(methylthio)benzyl]piperidine is complex and not fully understood. However, it is believed to act as a partial agonist at dopamine receptors, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 4-benzyl-1-[4-(methylthio)benzyl]piperidine exhibits a variety of biochemical and physiological effects. These include changes in neurotransmitter levels, alterations in gene expression, and changes in brain activity.

Advantages and Limitations for Lab Experiments

One advantage of using 4-benzyl-1-[4-(methylthio)benzyl]piperidine in lab experiments is its ability to interact with multiple targets, which may make it useful for investigating complex physiological processes. However, its complex mechanism of action and potential for off-target effects may also pose limitations for certain types of experiments.

Future Directions

There are many potential future directions for research on 4-benzyl-1-[4-(methylthio)benzyl]piperidine. These include investigating its potential use in the treatment of specific conditions, such as depression or addiction, as well as further elucidating its mechanism of action and potential off-target effects. Additionally, the development of more selective compounds based on the structure of 4-benzyl-1-[4-(methylthio)benzyl]piperidine may also be an area of future research.

Synthesis Methods

The synthesis of 4-benzyl-1-[4-(methylthio)benzyl]piperidine is a complex process that involves several steps. One common method involves the reaction of 4-bromobenzyl chloride with 4-(methylthio)benzylamine in the presence of a base, followed by the addition of piperidine and a reducing agent.

Scientific Research Applications

The potential applications of 4-benzyl-1-[4-(methylthio)benzyl]piperidine in scientific research are vast. This compound has been shown to exhibit activity against a variety of targets, including dopamine receptors, serotonin receptors, and adrenergic receptors. Additionally, it has been investigated for its potential use in the treatment of conditions such as depression, anxiety, and addiction.